Ethyl 2-(4,6-dichloropyrimidin-5-yl)acetate

• IUPAC Name: ethyl 2-(4,6-dichloropyrimidin-5-yl)acetate
• InChI: InChI=1S/C8H8Cl2N2O2/c1-2-14-6(13)3-5-7(9)11-4-12-8(5)10/h4H,2-3H2,1H3
• InChI Key: ZMNVHLAMRJXIJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(N=CN=C1Cl)Cl
• Molecular Formula: C8H8Cl2N2O2
• DSSTOX Substance ID: DTXSID60717783
• Molecular Weight: 235.06 g/mol
• CAS RN: 1095822-21-1

Description

Ethyl 2-(4,6-dichloropyrimidin-5-yl)acetate is an organic compound with the molecular formula C8H8Cl2N2O2 and a molecular weight of 235.07. It is used for research and development purposes.

Molecular Structure Analysis

The InChI code for Ethyl 2-(4,6-dichloropyrimidin-5-yl)acetate is 1S/C8H8Cl2N2O2/c1-2-14-8(13)4-7-11-5(9)3-6(10)12-7/h3H,2,4H2,1H3. This indicates the presence of a pyrimidine ring with two chlorine atoms at positions 4 and 6, and an ethyl acetate group attached to the pyrimidine ring.

Scientific Research Applications

Synthesis and Chemical Reactions

• Thiazolopyrimidine Derivatives : Ethyl 4-chloroacetoacetate reacts with 4-amino-6-hydroxy-2-pyrimidinethiol to yield thiazolopyrimidine derivatives, showcasing the chemical's utility in constructing complex heterocyclic systems which could have implications in developing novel compounds with specific biological activities (Campaigne et al., 1981).
• Pyrimidinone and Oxazinone Derivatives : Starting materials similar to Ethyl 2-(4,6-dichloropyrimidin-5-yl)acetate are used in synthesizing antimicrobial agents, demonstrating the compound's potential as a precursor in creating bioactive molecules (Hossan et al., 2012).
• Dihydropyrimidinone Synthesis : New synthetic routes involve derivatives of Ethyl 2-(4,6-dichloropyrimidin-5-yl)acetate to access dihydropyrimidinones, compounds of biological relevance, highlighting the compound's role in accessing pharmacologically interesting frameworks (Kókai et al., 2016).

Potential Applications in Drug Discovery

• Antimicrobial Activity : Synthesis of new compounds from precursors like Ethyl 2-(4,6-dichloropyrimidin-5-yl)acetate has led to the discovery of molecules with promising antimicrobial properties, indicating the compound's utility in drug discovery processes (Farghaly et al., 2015).
• Anticancer Agents : The chemical has been indirectly involved in the synthesis of novel pyrazolopyrimidines derivatives, exhibiting anticancer and anti-5-lipoxygenase activities, showcasing the potential of such intermediates in the development of anticancer therapies (Rahmouni et al., 2016).

Safety and Hazards

Ethyl 2-(4,6-dichloropyrimidin-5-yl)acetate is associated with several hazard statements, including H302, H315, H319, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Safety precautions include wearing suitable gloves, protective clothing, and eye protection.

Future Directions

Ethyl 2-(4,6-dichloropyrimidin-5-yl)acetate is currently used for research and development purposes. Future research may focus on exploring its potential applications in various fields, including pharmaceuticals and organic synthesis.